Cas no 2120972-70-3 (Ethyl 2-(3-chlorophenyl)pyrrolidine-2-carboxylate)

• Product Name: Ethyl 2-(3-chlorophenyl)pyrrolidine-2-carboxylate
• CAS No: 2120972-70-3
• MF: C₁₃H₁₆ClNO₂
• MW: 253.724642753601
• CID: 5565131
• PubChem ID: 165592597
• Update Time: 2025-05-26

Ethyl 2-(3-chlorophenyl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1627442
• ethyl 2-(3-chlorophenyl)pyrrolidine-2-carboxylate
• 2120972-70-3
• Ethyl 2-(3-chlorophenyl)pyrrolidine-2-carboxylate

• Inchi： 1S/C13H16ClNO2/c1-2-17-12(16)13(7-4-8-15-13)10-5-3-6-11(14)9-10/h3,5-6,9,15H,2,4,7-8H2,1H3
• InChI Key： PXHKSWKMWHWBIX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1(C(=O)OCC)CCCN1

Computed Properties

• Exact Mass: 253.0869564g/mol
• Monoisotopic Mass: 253.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 2-(3-chlorophenyl)pyrrolidine-2-carboxylate

Comprehensive Overview of Ethyl 2-(3-chlorophenyl)pyrrolidine-2-carboxylate (CAS No. 2120972-70-3)

Ethyl 2-(3-chlorophenyl)pyrrolidine-2-carboxylate (CAS No. 2120972-70-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, featuring a pyrrolidine core and a 3-chlorophenyl substituent, is widely studied for its potential applications in drug discovery and material science. Its unique molecular structure makes it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing interest in pyrrolidine-based compounds stems from their versatility in medicinal chemistry. Researchers are increasingly exploring Ethyl 2-(3-chlorophenyl)pyrrolidine-2-carboxylate as a building block for novel drugs targeting neurological disorders, such as Parkinson's disease and depression. Its chlorophenyl moiety enhances lipophilicity, potentially improving blood-brain barrier penetration—a critical factor in CNS drug design. Recent publications highlight its role in optimizing pharmacokinetic properties of lead compounds, aligning with the industry's focus on drug-like molecules and fragment-based drug discovery.

From a synthetic chemistry perspective, CAS 2120972-70-3 exemplifies the importance of chiral auxiliaries and stereoselective synthesis. The compound's pyrrolidine-2-carboxylate framework serves as a scaffold for asymmetric transformations, addressing the pharmaceutical industry's demand for enantiomerically pure intermediates. This aligns with current trends in green chemistry, where researchers seek efficient routes to reduce waste and improve atom economy. Analytical techniques like HPLC and NMR are crucial for characterizing this compound, particularly for verifying its stereochemical purity—a key quality parameter for regulatory compliance.

The commercial relevance of Ethyl 2-(3-chlorophenyl)pyrrolidine-2-carboxylate continues to grow, with suppliers offering custom synthesis services to meet research demands. Its applications extend beyond pharmaceuticals into agrochemicals and functional materials, where its structural features contribute to developing novel pesticides and liquid crystals. As the scientific community emphasizes structure-activity relationships (SAR), this compound serves as an excellent case study for understanding how subtle modifications to the pyrrolidine ring or ester group can dramatically alter biological activity.

Quality control remains paramount when working with CAS 2120972-70-3. Reputable manufacturers provide detailed certificates of analysis (CoA) specifying parameters like purity (typically ≥95% by HPLC), residual solvents, and heavy metal content. Storage recommendations usually include protection from moisture at 2-8°C under inert atmosphere—conditions that maintain the compound's stability for extended periods. These protocols reflect broader industry standards for research chemicals and fine chemicals used in sensitive applications.

Looking ahead, Ethyl 2-(3-chlorophenyl)pyrrolidine-2-carboxylate represents an important tool in the medicinal chemist's arsenal. Its combination of a heterocyclic scaffold and aromatic substitution pattern offers numerous opportunities for structural diversification. As computational methods like molecular docking and QSAR modeling become more sophisticated, this compound's derivatives may unlock new therapeutic possibilities. The ongoing exploration of pyrrolidine pharmacophores ensures that CAS 2120972-70-3 will remain relevant in cutting-edge chemical research for years to come.